Cas no 2190525-01-8 (5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1-(cyclopropylmethyl)-1,4,6,7-tetrahydro-3-iodo-, 1,1-dimethylethyl ester)

5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1-(cyclopropylmethyl)-1,4,6,7-tetrahydro-3-iodo-, 1,1-dimethylethyl ester structure

2190525-01-8 structure

Product Name:5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1-(cyclopropylmethyl)-1,4,6,7-tetrahydro-3-iodo-, 1,1-dimethylethyl ester

CAS No:2190525-01-8

MF:C₁₅H₂₂IN₃O₂

MW:403.25855588913

CID:6036738

PubChem ID:138109196

Update Time:2023-12-27

5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1-(cyclopropylmethyl)-1,4,6,7-tetrahydro-3-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1-(cyclopropylmethyl)-1,4,6,7-tetrahydro-3-iodo-, 1,1-dimethylethyl ester
- tert-butyl 1-(cyclopropylmethyl)-3-iodo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
- TERT-BUTYL 1-(CYCLOPROPYLMETHYL)-3-IODO-1,4,6,7-TETRAHYDRO-5H-PYRAZOLO[4,3-C]PYRIDINE-5-CARBOXYLATE
- 2190525-01-8
- tert-butyl 1-(cyclopropylmethyl)-3-iodo-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-5-carboxylate
- TERT-BUTYL1-(CYCLOPROPYLMETHYL)-3-IODO-1,4,6,7-TETRAHYDRO-5H-PYRAZOLO[4,3-C]PYRIDINE-5-CARBOXYLATE
- EN300-7487574
- Inchi： 1S/C15H22IN3O2/c1-15(2,3)21-14(20)18-7-6-12-11(9-18)13(16)17-19(12)8-10-4-5-10/h10H,4-9H2,1-3H3
- InChI Key： RNDFCXGCIMWTHG-UHFFFAOYSA-N
- SMILES： C1N(C(OC(C)(C)C)=O)CCC2N(CC3CC3)N=C(I)C1=2

Computed Properties

Exact Mass: 403.07567g/mol
Monoisotopic Mass: 403.07567g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 47.4Å²

Experimental Properties

Density: 1.68±0.1 g/cm3(Predicted)
Boiling Point: 470.9±45.0 °C(Predicted)
pka: 0.50±0.20(Predicted)

5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1-(cyclopropylmethyl)-1,4,6,7-tetrahydro-3-iodo-, 1,1-dimethylethyl ester Pricemore >>

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